Cas no 1806420-73-4 (Methyl 2-bromo-5-propionylphenylacetate)

• Product Name: Methyl 2-bromo-5-propionylphenylacetate
• CAS No: 1806420-73-4
• MF: C₁₂H₁₃BrO₃
• MW: 285.133823156357
• CID: 4792733
• Update Time: 2025-07-21

Methyl 2-bromo-5-propionylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-5-propionylphenylacetate

• Inchi： 1S/C12H13BrO3/c1-3-11(14)8-4-5-10(13)9(6-8)7-12(15)16-2/h4-6H,3,7H2,1-2H3
• InChI Key： CBQNDGVNNBVRTL-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(CC)=O)C=C1CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 265
• XLogP3: 2.6
• Topological Polar Surface Area: 43.4

Additional information on Methyl 2-bromo-5-propionylphenylacetate

Methyl 2-bromo-5-propionylphenylacetate (CAS No. 1806420-73-4): A Comprehensive Overview

Methyl 2-bromo-5-propionylphenylacetate (CAS No. 1806420-73-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound, characterized by its unique structural features, serves as a valuable intermediate in the development of various therapeutic agents. The presence of both bromine and propionyl functional groups makes it a versatile building block for medicinal chemists, enabling the construction of complex molecular architectures with potential biological activity.

The chemical structure of Methyl 2-bromo-5-propionylphenylacetate consists of a phenyl ring substituted at the 2-position with a bromine atom and at the 5-position with a propionyl group, linked to an acetate moiety. This arrangement imparts distinct reactivity patterns, making it amenable to further functionalization through various synthetic methodologies. The bromine atom, in particular, is a key feature that facilitates cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are widely employed in drug discovery to introduce aryl or heteroaryl groups into molecular frameworks.

In recent years, the pharmaceutical industry has seen a surge in interest for compounds containing brominated aromatic rings due to their enhanced binding affinity and metabolic stability. Methyl 2-bromo-5-propionylphenylacetate fits well within this trend, offering researchers a robust scaffold for designing novel therapeutic entities. Its propionyl group also contributes to the compound's versatility, allowing for further derivatization into amides, esters, or ketones, which are common pharmacophores in drug molecules.

One of the most compelling applications of Methyl 2-bromo-5-propionylphenylacetate lies in its role as a precursor for small-molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated its utility in synthesizing kinase inhibitors, which play a crucial role in treating cancers and inflammatory diseases. The bromine substituent enables efficient introduction of aryl groups onto the kinase active sites, enhancing the binding affinity and selectivity of the resulting inhibitors.

Moreover, the propionyl moiety can be further modified to introduce additional pharmacological properties. For example, conversion into an amide linkage can enhance solubility and bioavailability, while incorporation into heterocyclic structures can expand the compound's spectrum of activity. These modifications underscore the compound's potential as a versatile intermediate in medicinal chemistry.

Recent advancements in synthetic chemistry have also highlighted the importance of Methyl 2-bromo-5-propionylphenylacetate in flow chemistry applications. Flow chemistry techniques offer advantages such as improved reaction control, scalability, and safety by minimizing solvent usage and reducing exposure to hazardous conditions. The ability to efficiently produce complex derivatives of this compound under flow conditions has opened new avenues for rapid drug discovery and process optimization.

The growing interest in green chemistry has also influenced the use of Methyl 2-bromo-5-propionylphenylacetate. Researchers are increasingly exploring solvent-free reactions and catalytic systems that minimize waste generation and energy consumption. These approaches align with the broader goal of sustainable pharmaceutical manufacturing, ensuring that compounds like this one are produced with minimal environmental impact.

In conclusion, Methyl 2-bromo-5-propionylphenylacetate (CAS No. 1806420-73-4) is a multifaceted compound with significant potential in pharmaceutical research and chemical synthesis. Its unique structural features and reactivity patterns make it an invaluable tool for medicinal chemists seeking to develop novel therapeutic agents. As research continues to evolve, this compound is likely to play an even greater role in shaping the future of drug discovery and development.